Cas no 2034355-05-8 (7-(4-methylphenyl)-2-[(4-methylphenyl)methyl]-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione)

• Product name: 7-(4-methylphenyl)-2-[(4-methylphenyl)methyl]-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
• CAS No: 2034355-05-8
• MF: C₂₀H₁₈N₄O₂
• MW: 346.3825
• CID: 5350301

7-(4-methylphenyl)-2-[(4-methylphenyl)methyl]-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-methylphenyl)-2-[(4-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
• 2-(4-methylbenzyl)-7-(p-tolyl)-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione
• 7-(4-methylphenyl)-2-[(4-methylphenyl)methyl]-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione

• Inchi： 1S/C20H18N4O2/c1-14-3-7-16(8-4-14)13-24-20(26)23-12-11-22(19(25)18(23)21-24)17-9-5-15(2)6-10-17/h3-12H,13H2,1-2H3
• InChI Key： YWPDBMOMRHNVPY-UHFFFAOYSA-N
• SMILES： O=C1N(C([H])([H])C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2[H])N=C2C(N(C3C([H])=C([H])C(C([H])([H])[H])=C([H])C=3[H])C([H])=C([H])N21)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 628
• XLogP3: 3
• Topological Polar Surface Area: 56.2

Additional information on 7-(4-methylphenyl)-2-[(4-methylphenyl)methyl]-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione

7-(4-Methylphenyl)-2-[(4-Methylphenyl)methyl]-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione: A Comprehensive Overview

The compound 7-(4-methylphenyl)-2-[(4-methylphenyl)methyl]-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione (CAS No: 2034355-05-8) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of triazolopyrazinediones, which are known for their unique electronic properties and potential applications in drug design and advanced materials.

The molecular structure of 7-(4-methylphenyl)-2-[(4-methylphenyl)methyl]-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione is characterized by a fused ring system comprising a triazole and a pyrazine moiety. The presence of two methyl-substituted phenyl groups at specific positions on the molecule introduces steric and electronic effects that can significantly influence its reactivity and biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of similar compounds.

Research into this compound has been driven by its potential as a building block for more complex molecules with tailored functionalities. For instance, the triazolopyrazinedione core has been explored as a scaffold for developing novel antibiotics and anticancer agents. The methylphenyl substituents further enhance the molecule's versatility by providing additional sites for functionalization and interaction with biological targets.

One of the most promising areas of application for 7-(4-methylphenyl)-2-[(4-methylphenyl)methyl]-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione is in drug delivery systems. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in metallo-drug design. Recent advancements in this field have demonstrated the potential of such ligands to improve drug solubility and bioavailability.

In addition to its medicinal applications, this compound has also found relevance in materials science. The triazolopyrazinedione framework exhibits interesting optical and electronic properties that make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to absorb and emit light efficiently.

The synthesis of 7-(4-methylphenyl)-2-[(4-methylphenyl)methyl]-2H